Cas no 1183702-65-9 (2-chloro-5-(3-fluorophenyl)benzoic acid)

• Product Name: 2-chloro-5-(3-fluorophenyl)benzoic acid
• CAS No: 1183702-65-9
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD12859305
• CID: 2621884
• PubChem ID: 46314475
• Update Time: 2025-06-08

2-chloro-5-(3-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3-fluorophenyl)benzoic acid
• MFCD12859305
• OYQMEIJZUJJBRA-UHFFFAOYSA-N
• DB-192684
• 2-Chloro-5-(3-fluorophenyl)benzoic acid, 95%
• 4-Chloro-3'-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• A1-46857
• SCHEMBL14783994
• DTXSID60673471
• AKOS005821277
• 4-Chloro-3'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• EN300-1085823
• 4-Chloro-3'-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 1183702-65-9
• CS-0345157

• MDL： MFCD12859305
• Inchi： 1S/C13H8ClFO2/c14-12-5-4-9(7-11(12)13(16)17)8-2-1-3-10(15)6-8/h1-7H,(H,16,17)
• InChI Key： OYQMEIJZUJJBRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 250.0196853g/mol
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-5-(3-fluorophenyl)benzoic acid

Introduction to 2-chloro-5-(3-fluorophenyl)benzoic acid (CAS No. 1183702-65-9)

2-chloro-5-(3-fluorophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1183702-65-9, is a significant compound in the realm of pharmaceutical and chemical research. This benzoic acid derivative features a chloro substituent at the 2-position and a 3-fluorophenyl group at the 5-position, which imparts unique electronic and steric properties to the molecule. Its structural configuration makes it a valuable intermediate in the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a rigid aromatic core, facilitates its utility in medicinal chemistry. The presence of both chloro and fluorine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These attributes have positioned 2-chloro-5-(3-fluorophenyl)benzoic acid as a cornerstone in the synthesis of pharmacophores targeting neurological disorders, inflammatory conditions, and metabolic diseases.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their improved metabolic stability and enhanced binding affinity to biological targets. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. In particular, 2-chloro-5-(3-fluorophenyl)benzoic acid has been explored in the design of small-molecule inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.

In the context of oncology research, 2-chloro-5-(3-fluorophenyl)benzoic acid has been utilized as a key building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting specific kinases, such as tyrosine kinases and serine/threonine kinases, researchers aim to develop treatments that disrupt abnormal cellular processes. The compound's ability to serve as a precursor for these inhibitors underscores its significance in anticancer drug development.

Moreover, the pharmaceutical industry has shown interest in 2-chloro-5-(3-fluorophenyl)benzoic acid for its potential applications in treating inflammatory diseases. Chronic inflammation is a hallmark of conditions such as rheumatoid arthritis, Crohn's disease, and psoriasis. Novel anti-inflammatory agents are needed to address these ailments effectively. The structural features of 2-chloro-5-(3-fluorophenyl)benzoic acid allow it to interact with inflammatory mediators and modulate immune responses, making it a promising candidate for further investigation.

Recent studies have also explored the compound's role in metabolic disorders. Obesity and type 2 diabetes are global health challenges that necessitate innovative therapeutic strategies. Compounds that can improve insulin sensitivity or regulate glucose metabolism are highly sought after. The benzoic acid moiety in 2-chloro-5-(3-fluorophenyl)benzoic acid has been found to enhance insulin secretion and reduce glucose absorption, suggesting its potential as an adjunct therapy for diabetes management.

The synthetic pathways involving 2-chloro-5-(3-fluorophenyl)benzoic acid have been optimized to ensure high yields and purity. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled efficient derivatization of this compound into more complex structures. These synthetic advances have not only streamlined drug discovery processes but also expanded the library of potential therapeutic candidates.

From a computational chemistry perspective, 2-chloro-5-(3-fluorophenyl)benzoic acid has been subjected to molecular modeling studies to predict its interactions with biological targets. Computer simulations have provided insights into how the compound binds to proteins and enzymes, aiding in the rational design of more potent derivatives. These computational approaches are integral to modern drug development pipelines, allowing researchers to anticipate biological activity before experimental validation.

The environmental impact of synthesizing and utilizing 2-chloro-5-(3-fluorophenyl)benzoic acid has also been considered. Green chemistry principles have guided efforts to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Such practices align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion,2-chloro-5-(3-fluorophenyl)benzoic acid (CAS No. 1183702-65-9) is a versatile compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing drugs targeting various diseases, including cancer, inflammation, and metabolic disorders. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in advancing therapeutic solutions.